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Compound of Interest

Compound Name: Tetrachlorophthalic anhydride

Cat. No.: B044441 Get Quote

An In-depth Technical Guide to Tetrachlorophthalic Anhydride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrachlorophthalic anhydride (TCPA) is a chlorinated derivative of phthalic anhydride.[1] It is

a versatile organic compound that serves as a crucial intermediate and building block in a wide

array of chemical syntheses.[2] This technical guide provides a comprehensive overview of its

chemical and physical properties, molecular structure, synthesis, applications, and detailed

experimental protocols. Its primary industrial significance lies in its use as a reactive flame

retardant and as a precursor for the synthesis of dyes, pigments, pharmaceuticals, and

pesticides.[2][3]

Chemical and Physical Properties
The key quantitative data for Tetrachlorophthalic anhydride are summarized in the table

below for easy reference and comparison.
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Property Value References

CAS Number 117-08-8 [1][4][5]

Molecular Formula C₈Cl₄O₃ [1][4]

Molecular Weight 285.90 g/mol [1][4]

Appearance
White to off-white crystalline

powder or flakes
[1][3]

Melting Point 253-257 °C [1][6]

Boiling Point 371 °C [1][6]

Flash Point 362 °C [1]

Density 1.49 g/cm³ [1]

Vapor Pressure 0.16 mmHg (at 145 °C) [1][7]

Water Solubility 0.8 mg/L (at 21 °C) [1]

Solubility

Slightly soluble in ether;

slightly soluble in water;

soluble in heated chloroform,

DMSO, and methanol.

[1][3]

EINECS Number 204-171-4 [1][5]

Molecular Structure
Tetrachlorophthalic anhydride is a cyclic dicarboxylic anhydride with four chlorine atoms

attached to the benzene ring.[1] The structure consists of a five-membered anhydride ring

fused to a tetrachlorinated benzene ring.

Caption: Molecular structure of Tetrachlorophthalic anhydride.

Synthesis
The primary method for synthesizing Tetrachlorophthalic anhydride is through the

chlorination of phthalic anhydride.[8] This electrophilic substitution reaction can be carried out
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using various chlorinating agents and catalysts. One common laboratory and industrial method

involves the use of fuming sulfuric acid or chlorosulfonic acid as a solvent and a catalyst such

as iodine or a Lewis acid.[8][9]

Phthalic Anhydride

+ Cl₂
 (Iodine/Fuming H₂SO₄ catalyst)

Tetrachlorophthalic Anhydride

Chlorination

Click to download full resolution via product page

Caption: Synthesis of Tetrachlorophthalic anhydride from Phthalic anhydride.

Applications
Tetrachlorophthalic anhydride has a broad range of applications across various industries:

Flame Retardant: It is extensively used as a reactive flame retardant in the manufacturing of

epoxy resins, plastics, textiles, and paper.[2][3]

Chemical Intermediate: It serves as a vital intermediate in the synthesis of:

Dyes and Pigments: Notably in the production of phthalocyanine green pigments.[2][10]

Pharmaceuticals: Used in the synthesis of certain active pharmaceutical ingredients.[1][3]

Pesticides: An intermediate for producing fungicides like Fthalide.[3][10]

Plasticizers: Employed in the creation of flame-retardant plasticizers.[3][10]

Electronics: It finds use in electroplating and other applications within the electronics

industry.[2][3]
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Experimental Protocols
Synthesis of Tetrachlorophthalic Anhydride via
Chlorination of Phthalic Anhydride
This protocol is based on a method described for the industrial preparation of

Tetrachlorophthalic anhydride.[11]

Materials:

Phthalic anhydride

Chlorosulfonic acid

Iodine (III) chloride (ICl₃) or a compound that yields it

Chlorine gas (Cl₂)

Reactor vessel equipped with a stirrer, gas inlet, and condenser

Procedure:

Preparation of the Reaction Mixture:

In a suitable reactor, prepare a molar solution of phthalic anhydride in chlorosulfonic acid.

The molar ratio of phthalic anhydride to chlorosulfonic acid is preferably around 0.32:1.[11]

Add a catalytic amount of Iodine (III) chloride or a precursor.

Chlorination Reaction:

Heat the reaction mixture to a temperature between 100-140 °C.[11]

Introduce dry chlorine gas into the reactor while stirring vigorously. The reaction releases

hydrogen chloride gas, which should be safely vented and neutralized (e.g., by absorption

in water).[8]

Reaction Monitoring and Completion:
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The reaction can be carried out in a series of reactors, where the off-gases from the first

reactor are passed into the subsequent ones to ensure complete utilization of chlorine.[11]

The reaction is considered complete when the conversion to tetrachlorophthalic
anhydride is maximized, which can be monitored by analytical techniques such as gas

chromatography (GC) or high-performance liquid chromatography (HPLC).

Product Isolation and Purification:

Upon completion, the reaction mixture is cooled.

The crude Tetrachlorophthalic anhydride can be isolated by filtration.

The product can be purified by recrystallization from a suitable solvent like chloroform or

benzene, followed by vacuum sublimation to obtain a high-purity product.[1] A reported

yield for a similar process is 95% with a melting point of 255.5 - 256.5 °C.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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